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Compound of Interest

Compound Name: (-)-Eseroline fumarate

Cat. No.: B1631656

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

(-)-Eseroline, a metabolite of the acetylcholinesterase inhibitor physostigmine, is a compound

of significant interest in pharmacological research. It exhibits a dual mechanism of action,

acting as both a potent, reversible inhibitor of acetylcholinesterase (AChE) and an agonist of

the μ-opioid receptor.[1] This unique pharmacological profile makes it a valuable tool for studies

in neurobiology, pain perception, and cholinergic signaling. Proper preparation of stock

solutions is critical for obtaining accurate and reproducible experimental results. This document

provides a detailed protocol for the preparation, storage, and handling of (-)-Eseroline
fumarate stock solutions.

Data Presentation

The following tables summarize the key quantitative information for (-)-Eseroline fumarate.

Table 1: Physicochemical Properties of (-)-Eseroline Fumarate
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Property Value

Molecular Formula C₁₃H₁₈N₂O · C₄H₄O₄

Molecular Weight 334.37 g/mol

CAS Number 70310-73-5

Appearance Solid

Table 2: Solubility and Storage Recommendations

Solvent Solubility
Recommended Storage of
Stock Solution

DMSO
Soluble (estimated at ≥10

mg/mL)

-20°C for long-term storage

(up to 6 months), 4°C for short-

term use (up to 1 week)

Water Sparingly soluble
Not recommended for primary

stock solution preparation

Ethanol Sparingly soluble
Not recommended for primary

stock solution preparation

Experimental Protocols

Protocol for Preparation of a 10 mM (-)-Eseroline
Fumarate Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of (-)-Eseroline fumarate in

DMSO. It is crucial to use high-purity, anhydrous DMSO to ensure the stability of the

compound.

Materials:

(-)-Eseroline fumarate (solid)

Dimethyl sulfoxide (DMSO), anhydrous
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Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Pre-weighing Preparation: Allow the vial of (-)-Eseroline fumarate to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube or amber glass vial on a calibrated analytical

balance. Carefully weigh out 3.34 mg of (-)-Eseroline fumarate into the tube. Calculation:

(10 mmol/L) * (1 L / 1000 mL) * (334.37 g/mol ) * (1000 mg/g) = 3.34 mg/mL

Dissolution: Add 1 mL of anhydrous DMSO to the tube containing the (-)-Eseroline
fumarate.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. Visually inspect the solution to ensure there are no undissolved

particles.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller volumes in sterile,

light-protected (amber) microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store

the aliquots at -20°C for long-term storage.

Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM stock solution of (-)-Eseroline fumarate.
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Signaling Pathways

(-)-Eseroline fumarate exerts its effects through two primary signaling pathways: agonism of

the μ-opioid receptor and inhibition of acetylcholinesterase.

μ-Opioid Receptor Agonist Pathway

(-)-Eseroline fumarate

μ-Opioid Receptor
(GPCR)

Gi/o Protein Activation

Adenylyl Cyclase
(Inhibition)

K+ Channel
(Activation)

Ca2+ Channel
(Inhibition)

↓ cAMP

Analgesia

Hyperpolarization ↓ Neurotransmitter
Release

Click to download full resolution via product page

Caption: Simplified signaling pathway of (-)-Eseroline fumarate as a μ-opioid receptor agonist.
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Acetylcholinesterase Inhibition Pathway
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Caption: Mechanism of acetylcholinesterase inhibition by (-)-Eseroline fumarate.

Application Notes

Working Concentrations: The optimal working concentration of (-)-Eseroline fumarate will

vary depending on the specific application and cell type. For in vitro studies, concentrations

typically range from the sub-micromolar to low micromolar level. It is recommended to
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perform a dose-response curve to determine the optimal concentration for your specific

experimental setup.

Dilution of Stock Solution: To prepare working solutions, dilute the 10 mM DMSO stock

solution in the appropriate aqueous buffer or cell culture medium. It is important to ensure

that the final concentration of DMSO in the working solution is low (typically <0.1%) to avoid

solvent-induced artifacts.

Stability in Aqueous Solutions: (-)-Eseroline fumarate may have limited stability in aqueous

solutions. It is recommended to prepare fresh dilutions for each experiment and avoid storing

aqueous working solutions for extended periods.

Safety Precautions: (-)-Eseroline fumarate is a pharmacologically active compound.

Standard laboratory safety precautions should be followed, including wearing personal

protective equipment (gloves, lab coat, and safety glasses). Handle the solid powder in a

well-ventilated area or a fume hood. Refer to the Safety Data Sheet (SDS) for

comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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